Cas no 184895-35-0 (6-(2-Aminopyrimidin-4(3H)-ylidene)-3-ethoxycyclohexa-2,4-dien-1-one)

• Product Name: 6-(2-Aminopyrimidin-4(3H)-ylidene)-3-ethoxycyclohexa-2,4-dien-1-one
• CAS No: 184895-35-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 2784478
• Update Time: 2023-08-07

6-(2-Aminopyrimidin-4(3H)-ylidene)-3-ethoxycyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-Aminopyrimidin-4(3H)-ylidene)-3-ethoxycyclohexa-2,4-dien-1-one

• Inchi： 1S/C12H13N3O2/c1-2-17-8-3-4-9(11(16)7-8)10-5-6-14-12(13)15-10/h3-7,16H,2H2,1H3,(H2,13,14,15)
• InChI Key： YBOMHUBWZLTOPE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2C=CN=C(N)N=2)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3